Cas no 1849387-19-4 (1-(Pentan-3-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(Pentan-3-yl)cyclopropane-1-carbonitrile
• CAS No: 1849387-19-4
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5950303
• PubChem ID: 126977326
• Update Time: 2025-05-20

1-(Pentan-3-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1841576
• 1-(pentan-3-yl)cyclopropane-1-carbonitrile
• 1849387-19-4
• 1-(Pentan-3-yl)cyclopropane-1-carbonitrile

• Inchi： 1S/C9H15N/c1-3-8(4-2)9(7-10)5-6-9/h8H,3-6H2,1-2H3
• InChI Key： ATPYVUTUOFNLJQ-UHFFFAOYSA-N
• SMILES： CCC(CC)C1(CC1)C#N

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Cycloalkanes

Additional information on 1-(Pentan-3-yl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-(Pentan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849387-19-4)

1-(Pentan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849387-19-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. The compound features a cyclopropane ring fused with a carbonitrile group, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₅N, and distinct pentan-3-yl substituent contribute to its versatility in organic synthesis.

In the context of modern research, 1-(Pentan-3-yl)cyclopropane-1-carbonitrile is often explored for its role in the development of novel bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents. The compound's nitrile functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing demand for sustainable chemistry and green synthesis methods, which are hot topics in both academic and industrial settings.

One of the key advantages of 1-(Pentan-3-yl)cyclopropane-1-carbonitrile is its stability under various reaction conditions, making it suitable for multistep synthesis. Its cyclopropane ring is known to impart conformational rigidity, which can enhance the binding affinity of derived compounds to biological targets. This property is highly sought after in the design of small-molecule inhibitors and enzyme modulators, areas that are frequently searched by professionals in the field.

From an industrial perspective, the compound's synthesis and scalability are critical factors. Recent advancements in catalytic processes and flow chemistry have improved the efficiency of producing 1-(Pentan-3-yl)cyclopropane-1-carbonitrile at larger scales. These innovations address the increasing need for cost-effective and environmentally friendly manufacturing practices, which are top priorities for chemical companies worldwide.

Another area of interest is the compound's potential role in material science. The carbonitrile group can serve as a precursor for polymers and coatings with enhanced durability and performance. This application is particularly relevant to industries focusing on advanced materials and nanotechnology, where functionalized small molecules play a pivotal role.

In summary, 1-(Pentan-3-yl)cyclopropane-1-carbonitrile (CAS No. 1849387-19-4) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its structural features, combined with the growing emphasis on sustainable chemistry and innovative synthesis, make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the advancement of organic and medicinal chemistry.